Cas no 147646-17-1 (4-Pyridinepropanoic acid, 3-methoxy-, ethyl ester)

• Product Name: 4-Pyridinepropanoic acid, 3-methoxy-, ethyl ester
• CAS No: 147646-17-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD24368626
• CID: 3773596
• PubChem ID: 10465681
• Update Time: 2025-06-08

4-Pyridinepropanoic acid, 3-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinepropanoic acid, 3-methoxy-, ethyl ester
• 3-(3-Methoxy-pyridin-4-yl)-propionic acid ethyl ester
• Ethyl 3-(3-methoxypyridin-4-yl)propanoate
• 147646-17-1
• SB33735

• MDL： MFCD24368626
• Inchi： 1S/C11H15NO3/c1-3-15-11(13)5-4-9-6-7-12-8-10(9)14-2/h6-8H,3-5H2,1-2H3
• InChI Key： FHVDGHUJKUMIND-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CCC(OCC)=O)=C1OC

Computed Properties

• Exact Mass: 209.10519334Da
• Monoisotopic Mass: 209.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.4Ų

Additional information on 4-Pyridinepropanoic acid, 3-methoxy-, ethyl ester

Introduction to 4-Pyridinepropanoic acid, 3-methoxy-, ethyl ester (CAS No. 147646-17-1)

4-Pyridinepropanoic acid, 3-methoxy-, ethyl ester (CAS No. 147646-17-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as 3-Methoxy-4-pyridinepropanoic acid ethyl ester, is characterized by its unique structural features, which include a pyridine ring, a methoxy group, and an ethyl ester moiety. These structural elements contribute to its diverse chemical properties and potential applications in drug development.

The chemical structure of 4-Pyridinepropanoic acid, 3-methoxy-, ethyl ester can be represented as C₁₂H₁₅NO₃. The presence of the pyridine ring imparts significant electronic and steric effects, making it a valuable scaffold for the design of bioactive molecules. The methoxy group enhances the lipophilicity of the molecule, while the ethyl ester moiety provides a functional handle for further chemical modifications.

In recent years, 4-Pyridinepropanoic acid, 3-methoxy-, ethyl ester has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role in the development of anti-inflammatory agents. Research has shown that compounds derived from this scaffold exhibit potent anti-inflammatory activity by modulating various signaling pathways involved in inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Methoxy-4-pyridinepropanoic acid ethyl ester effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond anti-inflammatory properties, 4-Pyridinepropanoic acid, 3-methoxy-, ethyl ester has also shown promise in the treatment of neurological disorders. The pyridine ring is known to interact with various neurotransmitter receptors, making it a potential candidate for developing drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. A recent study in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

The synthetic accessibility of 4-Pyridinepropanoic acid, 3-methoxy-, ethyl ester is another factor contributing to its popularity in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One common approach involves the condensation of 3-methoxypyridine with an appropriate carboxylic acid followed by esterification with ethanol. This method allows for the facile introduction of different substituents on the pyridine ring and the carboxylic acid moiety, enabling the synthesis of a wide range of structurally diverse compounds.

In addition to its therapeutic potential, 4-Pyridinepropanoic acid, 3-methoxy-, ethyl ester has found applications in other areas of chemistry and biology. For example, it serves as a valuable building block in the synthesis of complex organic molecules and natural products. Its use as a ligand in coordination chemistry has also been explored, with studies showing that it can form stable complexes with various metal ions, which may have implications for catalysis and materials science.

The safety profile of 4-Pyridinepropanoic acid, 3-methoxy-, ethyl ester is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its pharmacokinetics and potential side effects in humans.

In conclusion, 4-Pyridinepropanoic acid, 3-methoxy-, ethyl ester (CAS No. 147646-17-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive scaffold for the development of novel bioactive molecules. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, positioning it as a valuable tool in the quest for innovative treatments for various diseases.